Cas no 5315-91-3 (N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide)

• Product name: N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
• CAS No: 5315-91-3
• MF: C₂₂H₁₉NOF₂
• MW: 351.38916
• CID: 1581224
• PubChem ID: 2841135

N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
• Oprea1_508743
• 5315-91-3
• CBMicro_048242
• BIM-0048097.P001
• DTXSID70385659

• Inchi： InChI=1S/C22H19F2NO/c1-15-8-6-9-16(2)21(15)25(14-17-10-4-3-5-11-17)22(26)20-18(23)12-7-13-19(20)24/h3-13H,14H2,1-2H3
• InChI Key： UUSYEGHZYLPAGA-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)N(CC2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F

Computed Properties

• Exact Mass: 351.14357
• Monoisotopic Mass: 351.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 485.9°C at 760 mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.607
• PSA: 20.31